Methyl 3-amino-6-chloro-2-methylisonicotinate
Cat. No. B3210607
Key on ui cas rn:
1073182-63-4
M. Wt: 200.62 g/mol
InChI Key: AUBFUKCFLXUHQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][O:19][CH2:20][CH3:21].[CH3:1][O:2][C:3]([c:4]1[c:5]([NH2:12])[c:6]([CH3:11])[n:7][c:8]([Cl:10])[cH:9]1)=[O:13].[CH3:22][OH:23].[Na+:15].[OH-:14].[OH2:16]>>[O:2]=[C:3]([c:4]1[c:5]([NH2:12])[c:6]([CH3:11])[n:7][c:8]([Cl:10])[cH:9]1)[OH:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCOCC
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(Cl)nc(C)c1N
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[OH-]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
Cc1nc(Cl)cc(C(=O)O)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
